Cas no 1565580-23-5 (1-(3-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(3-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1565580-23-5
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 6148512
• PubChem ID: 104319101
• Update Time: 2025-05-20

1-(3-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1592831
• 1565580-23-5

• Inchi： 1S/C10H17N3O3/c1-6(2)9-8(10(15)16)11-12-13(9)5-4-7(3)14/h6-7,14H,4-5H2,1-3H3,(H,15,16)
• InChI Key： DUNLAKXXHVVXDI-UHFFFAOYSA-N
• SMILES： OC(C)CCN1C(=C(C(=O)O)N=N1)C(C)C

Computed Properties

• Exact Mass: 227.12699141g/mol
• Monoisotopic Mass: 227.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.2Ų

Additional information on 1-(3-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

1-(3-Hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1565580-23-5, commonly referred to as 1-(3-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazole carboxylic acid derivatives, which are known for their diverse biological activities and potential applications in drug discovery. Recent studies have highlighted its role in various biochemical pathways, making it a subject of interest for researchers worldwide.

Triazole carboxylic acids are a subclass of heterocyclic compounds characterized by the presence of a triazole ring fused with a carboxylic acid group. The 1H-1,2,3-triazole core in this compound is particularly notable due to its structural versatility and reactivity. The substituents on the triazole ring—namely the 3-hydroxybutyl group at position 1 and the propan-2-yl group at position 5—play a crucial role in determining the compound's physicochemical properties and biological activity. These substituents not only influence the molecule's solubility and stability but also contribute to its interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. One prominent approach involves the use of click chemistry principles, particularly the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This method allows for the precise construction of the triazole ring and subsequent functionalization with hydroxybutyl and propan-2-yl groups. The ability to tailor these substituents has opened new avenues for exploring the compound's potential in medicinal chemistry.

From a pharmacological perspective, 1-(3-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid has demonstrated promising activity in several assays. For instance, studies have shown that it exhibits moderate inhibitory effects on certain enzymes implicated in inflammatory pathways. Additionally, its ability to modulate ion channels has been investigated, suggesting potential applications in neurodegenerative diseases. These findings underscore the importance of further research into its mechanism of action and therapeutic potential.

The structural features of this compound also make it an attractive candidate for drug delivery systems. The hydroxybutyl group introduces hydrophilic properties, which can enhance solubility and bioavailability. Meanwhile, the propan-2-yl group contributes lipophilic character, potentially improving membrane permeability. This balance between hydrophilicity and lipophilicity is a desirable trait for orally administered drugs.

Recent computational studies have provided deeper insights into the molecular interactions of this compound with biological targets. Molecular docking simulations have revealed that the triazole ring serves as a key interaction site, forming hydrogen bonds with critical residues in protein binding pockets. Furthermore, quantum mechanical calculations have shed light on its electronic properties, which are essential for understanding its reactivity and stability under physiological conditions.

In conclusion, CAS No. 1565580-23-5 represents a compelling example of how structural diversity can be harnessed to explore novel chemical entities with therapeutic potential. As research continues to unravel its mechanisms and applications, this compound is poised to play a significant role in advancing drug discovery efforts.